Cas no 23999-91-9 (1H-Pyrrole-2,4-dicarboxaldehyde)

• Product Name: 1H-Pyrrole-2,4-dicarboxaldehyde
• CAS No: 23999-91-9
• MF: C₆H₅NO₂
• MW: 123.109401464462
• CID: 1109608
• PubChem ID: 12415112
• Update Time: 2025-04-20

1H-Pyrrole-2,4-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxaldehyde
• 2,4-diformylpyrrole
• AKOS006348092
• 1H-Pyrrole-2,4-dicarbaldehyde
• pyrrole-2,4-dicarbaldehyde
• 23999-91-9
• SCHEMBL10278083

• Inchi： 1S/C6H5NO2/c8-3-5-1-6(4-9)7-2-5/h1-4,7H
• InChI Key： AQGHRKDJMJXRLK-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C=O)=CN1

Computed Properties

• Exact Mass: 123.032028402g/mol
• Monoisotopic Mass: 123.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.9Ų